Cas no 1247542-67-1 (3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid)

• Product Name: 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid
• CAS No: 1247542-67-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5857474
• PubChem ID: 61924250
• Update Time: 2025-06-11

3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid
• AKOS011198179
• EN300-1139755
• 1247542-67-1

• Inchi： 1S/C11H19N3O2/c1-3-5-12-9(11(15)16)8-14-7-6-13-10(14)4-2/h6-7,9,12H,3-5,8H2,1-2H3,(H,15,16)
• InChI Key： TVLHUUDHULLSRF-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=CN=C1CC)NCCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid

Comprehensive Overview of 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid (CAS No. 1247542-67-1): Properties, Applications, and Research Insights

The compound 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid (CAS No. 1247542-67-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a propanoic acid backbone, makes it a versatile candidate for drug development and enzymatic studies. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its hydrogen-bonding capabilities and amphipathic properties.

In recent years, the demand for imidazole derivatives like 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid has surged due to their applications in targeted therapy and precision medicine. This aligns with the growing trend of personalized healthcare, where compounds with specific functional groups are engineered to interact with biological targets. The ethyl-imidazole moiety in this molecule, for instance, is known to influence receptor binding affinity, a hot topic in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, CAS No. 1247542-67-1 exemplifies the convergence of green chemistry principles and high-yield synthesis. Laboratories are increasingly adopting microwave-assisted reactions and catalytic methods to produce such compounds efficiently, reducing waste and energy consumption. This resonates with the global push toward sustainable science, a frequently searched term in academic and industrial circles.

The propylamino side chain in 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid contributes to its lipophilicity, a critical factor in drug bioavailability. This property is often discussed in forums focusing on blood-brain barrier penetration and oral drug formulation—key challenges in modern pharmacology. Additionally, its zwitterionic nature at physiological pH enhances solubility, addressing another common hurdle in drug delivery systems.

Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize 1247542-67-1, ensuring purity and structural integrity. Quality control is paramount, especially when the compound is used in preclinical trials or as a chemical probe. These aspects are frequently queried in research databases and patent filings, reflecting the compound's commercial and scientific relevance.

Beyond pharmaceuticals, 3-(2-ethyl-1H-imidazol-1-yl)-2-(propylamino)propanoic acid has potential in agricultural chemistry, particularly in designing biodegradable chelators for micronutrient delivery. This ties into broader discussions about eco-friendly agrochemicals, a trending topic amid climate change concerns. Its metal-chelating ability also opens doors for applications in water treatment and industrial catalysis.

In conclusion, CAS No. 1247542-67-1 represents a multifaceted compound with cross-disciplinary appeal. Its structural features and adaptable properties make it a subject of ongoing exploration in medicinal chemistry, materials science, and environmental technology. As research advances, this molecule may well emerge as a cornerstone in next-generation therapeutic agents and sustainable solutions.